1-(2-Methyltriazol-4-yl)ethanamine

• Molecular Formula: C5H10N4
• Molecular Weight: 126.16 g/mol
• IUPAC Name: 1-(2-methyltriazol-4-yl)ethanamine
• InChI: InChI=1S/C5H10N4/c1-4(6)5-3-7-9(2)8-5/h3-4H,6H2,1-2H3
• InChI Key: KVYVVUKAADPREG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN(N=C1)C)N

Description

1-(2-Methyltriazol-4-yl)ethanamine is a chemical compound with a molecular structure that includes a triazole ring substituted with a methyl group and an ethanamine side chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methyltriazol-4-yl)ethanamine typically involves the reaction of 2-methyl-4H-1,2,4-triazole with ethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol, and may require the use of a catalyst to facilitate the reaction. The reaction conditions, including temperature and pressure, are optimized to achieve a high yield of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure consistent quality and high throughput. The use of automated systems and advanced reaction monitoring techniques can help in scaling up the production while maintaining the purity and yield of the compound .

Chemical Reactions Analysis

Types of Reactions

1-(2-Methyltriazol-4-yl)ethanamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The ethanamine side chain can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

1-(2-Methyltriazol-4-yl)ethanamine has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: In biological research, this compound is studied for its potential interactions with biological molecules and its effects on cellular processes.

Medicine: The compound is investigated for its potential therapeutic properties and its role in the development of new drugs.

Industry: In industrial applications, this compound is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 1-(2-Methyltriazol-4-yl)ethanamine involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1-(2-Methyltriazol-4-yl)ethanamine include other triazole derivatives and ethanamine-containing molecules. Examples include 1-(2-Methyl-1,3-thiazol-4-yl)ethanamine and 2-(1-methyltriazol-4-yl)ethanamine .

Uniqueness

This compound is unique due to its specific substitution pattern on the triazole ring and the presence of the ethanamine side chain. This unique structure imparts distinct chemical properties and reactivity, making it valuable for various applications in research and industry.